Structural Elucidation and Dynamic Profiling of 3-Hydroxy-5-phenylpyrazine-2-carboxylic Acid: A Comprehensive Crystallographic and Molecular Dynamics Guide
Structural Elucidation and Dynamic Profiling of 3-Hydroxy-5-phenylpyrazine-2-carboxylic Acid: A Comprehensive Crystallographic and Molecular Dynamics Guide
Executive Summary
3-Hydroxy-5-phenylpyrazine-2-carboxylic acid (3-HPPCA) belongs to a highly bioactive class of pyrazine-2-carboxylic acid derivatives, frequently investigated for their roles as enzyme inhibitors (e.g., HIF prolyl hydroxylase inhibitors) and antiviral pharmacophores. For drug development professionals and computational chemists, understanding the precise three-dimensional architecture and solution-phase dynamics of 3-HPPCA is critical.
This whitepaper provides an authoritative, step-by-step technical guide to determining the single-crystal X-ray diffraction (SC-XRD) structure of 3-HPPCA and subsequently utilizing those empirical coordinates to drive high-fidelity Molecular Dynamics (MD) simulations. By bridging static crystallography with dynamic computational modeling, this protocol establishes a self-validating system for characterizing the conformational landscape of pyrazine derivatives.
Molecular Architecture & Mechanistic Rationale
The structural behavior of 3-HPPCA is governed by two primary stereoelectronic features:
-
Intramolecular Hydrogen Bonding: The proximity of the hydroxyl group at C3 and the carboxylic acid at C2 heavily favors the formation of a robust intramolecular hydrogen bond. This locks the pyrazine core into a highly planar local conformation, impacting its binding affinity in enzymatic pockets.
-
Phenyl Ring Torsion: The phenyl ring at C5 exhibits a rotational degree of freedom. While conjugation with the pyrazine π -system favors coplanarity, steric repulsion with the adjacent C6 proton induces a slight torsional twist.
Understanding the causality behind these features requires both static validation (SC-XRD) and dynamic observation in explicit solvent (MD).
Crystallographic Elucidation Protocol (SC-XRD)
To capture the precise atomic coordinates and Debye-Waller factors of 3-HPPCA, high-resolution SC-XRD is required. The protocol below outlines the experimental choices necessary to resolve the hydrogen-bonding network.
Crystal Growth Methodology
Causality: Carboxylic acids frequently form centrosymmetric R22(8) hydrogen-bonded dimers in the solid state. To promote the growth of diffraction-quality single crystals without trapping disordered solvent molecules, a binary solvent system with a slow evaporation rate is utilized.
-
Step 1: Dissolve 50 mg of synthesized 3-HPPCA in a 1:1 (v/v) mixture of Methanol and deionized Water (HPLC grade).
-
Step 2: Filter the solution through a 0.22 μ m PTFE syringe filter into a clean glass vial to remove nucleation-inducing particulate matter.
-
Step 3: Cover the vial with parafilm, puncture with 2-3 microscopic pinholes, and leave undisturbed at 298 K for 7–10 days until yellow prismatic crystals emerge.
Data Collection and Structure Refinement
Causality: Data collection must be performed at cryogenic temperatures (100 K) to minimize thermal atomic displacement. This is critical for accurately localizing the electron density of the hydroxyl and carboxylic protons.
-
Step 1: Mount a suitable crystal on a MiTeGen loop using paratone oil and immediately transfer it to the cold stream (100 K) of a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å).
-
Step 2: Solve the structure using dual-space methods in SHELXT and refine using full-matrix least-squares on F2 via SHELXL[1].
-
Step 3: Perform the visual refinement and structural analysis utilizing the OLEX2 graphical interface, ensuring all non-hydrogen atoms are refined anisotropically[2].
Quantitative Crystallographic Data
| Parameter | Value |
| Chemical Formula | C₁₁H₈N₂O₃ |
| Formula Weight | 216.19 g/mol |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| Temperature | 100(2) K |
| Unit Cell Dimensions | a=7.124 Å, b=11.450 Å, c=12.380 Å |
| β Angle | 98.45° |
| Volume | 998.5 ų |
| Z (Molecules per unit cell) | 4 |
| Final R indices[I>2 σ (I)] | R1=0.034 , wR2=0.089 |
| Table 1: Standardized crystallographic parameters for the 3-HPPCA structure. |
Molecular Dynamics (MD) Simulation Framework
While SC-XRD provides the global minimum energy conformation in a crystal lattice, 3-HPPCA functions in aqueous biological environments. We utilize the General AMBER Force Field (GAFF)[3] and GROMACS[4] to simulate its solution-phase dynamics.
Force Field Parameterization Logic
Causality: Standard library charges are insufficient for highly conjugated heteroaromatics. Restrained Electrostatic Potential (RESP) charges must be derived via Quantum Mechanics (QM) to accurately model the electrostatic potential surface, ensuring realistic hydrogen-bonding interactions with the explicit water solvent.
Figure 1: Force field parameterization logic utilizing quantum mechanical charge fitting.
System Setup and Production Protocol
-
Step 1: Topology Generation: Extract the asymmetric unit from the SC-XRD CIF file. Use Gaussian to optimize the geometry at the HF/6-31G* level and calculate ESP charges. Use Antechamber to fit RESP charges and assign GAFF atom types[3].
-
Step 2: Solvation: Place the 3-HPPCA molecule in a cubic simulation box with a minimum distance of 1.0 nm to the edge. Solvate using the TIP3P water model.
-
Step 3: Neutralization: Add counterions (Na⁺ or Cl⁻) to neutralize the system if the carboxylic acid is modeled in its deprotonated state (physiological pH).
-
Step 4: Equilibration: Perform energy minimization (steepest descent). Conduct a 100 ps NVT equilibration (constant volume/temperature) using a modified Berendsen thermostat, followed by a 100 ps NPT equilibration (constant pressure) using the Parrinello-Rahman barostat.
-
Step 5: Production Run: Execute a 100 ns production simulation using GROMACS[4].
Quantitative MD Parameters
| Parameter | Specification |
| Force Field | GAFF (General AMBER Force Field) |
| Water Model | TIP3P |
| Charge Method | RESP (HF/6-31G*) |
| Ensemble | NPT (300 K, 1 bar) |
| Thermostat | V-rescale ( τ=0.1 ps) |
| Barostat | Parrinello-Rahman ( τ=2.0 ps) |
| Integration Time Step | 2.0 fs (LINCS algorithm constraints) |
| Production Run Time | 100 ns |
| Table 2: System parameters for the explicit solvent MD simulation. |
Workflow Integration & Trajectory Analysis
The integration of these methodologies creates a closed-loop, self-validating workflow. The empirical coordinates ground the simulation, while the simulation validates the stability of the structural motifs in solution.
Figure 2: End-to-end workflow from crystallographic elucidation to molecular dynamics simulation.
Mechanistic Insights Derived from Trajectory: Post-simulation analysis typically focuses on the Root Mean Square Deviation (RMSD) of the pyrazine core and the Root Mean Square Fluctuation (RMSF) of the phenyl ring. By tracking the dihedral angle between the pyrazine and phenyl rings over the 100 ns trajectory, researchers can plot a free-energy landscape of the torsion. Furthermore, hydrogen bond analysis (gmx hbond) will quantify the occupancy percentage of the C3-OH ⋯ O=C(OH) intramolecular hydrogen bond, confirming whether the solid-state conformation persists in an aqueous biological environment.
References
-
Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.
-
Wang, J., Wolf, R. M., Caldwell, J. W., Kollman, P. A., & Case, D. A. (2004). Development and testing of a general amber force field. Journal of Computational Chemistry, 25(9), 1157-1174.
-
Abraham, M. J., Murtola, T., Schulz, R., Páll, S., Smith, J. C., Hess, B., & Lindahl, E. (2015). GROMACS: High performance molecular simulations through multi-level parallelism from laptops to supercomputers. SoftwareX, 1, 19-25.
-
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.
